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Compound of Interest

Compound Name: 2-Aminobenzonitrile

Cat. No.: B023959 Get Quote

An In-depth Technical Guide to 2-
Aminobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 2-aminobenzonitrile (CAS No: 1885-29-6), a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1][2][3] This document includes detailed

experimental protocols for its synthesis and common reactions, alongside structured data

tables for easy reference.

Core Properties and Identifiers
2-Aminobenzonitrile, also known as anthranilonitrile or 2-cyanoaniline, is an aromatic

compound featuring both an amino (-NH₂) and a nitrile (-CN) group in the ortho position on a

benzene ring.[4] It typically appears as a yellow to beige-brown or light brown solid, often in the

form of crystalline flakes or powder.[5][6][7][8][9]

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b023959?utm_src=pdf-interest
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-aminobenzonitrile-dic9546.html
https://wap.guidechem.com/question/how-to-prepare-2-aminobenzonit-id139595.html
https://www.guidechem.com/question/what-is-2-aminobenzonitrile-an-id127459.html
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/1885-29-6.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0766038_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0766038.aspx
https://www.chemicalbook.com/msds/2-aminobenzonitrile.htm
https://www.ottokemi.com/building-blocks/2aminobenzonitrile98-a-2498.aspx
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1885-29-6[10][11]

Molecular Formula C₇H₆N₂[6][10]

Molecular Weight 118.14 g/mol [6][10]

IUPAC Name 2-aminobenzonitrile[11]

InChI
InChI=1S/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-

4H,9H2[11][12]

InChIKey HLCPWBZNUKCSBN-UHFFFAOYSA-N[5][13]

Canonical SMILES C1=CC=C(C(=C1)C#N)N[1][10]

Synonyms
Anthranilonitrile, o-Aminobenzonitrile, 2-

Cyanoaniline, o-Cyanoaniline[6][11][14]

Physical and Chemical Properties
The physical and chemical properties of 2-aminobenzonitrile are summarized below, with

values collated from various sources.
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Property Value Source(s)

Melting Point 45-52 °C [5][6][9][15]

Boiling Point 263-268 °C [5][6][9][10][15]

Density 1.11 g/cm³ (at 50 °C) [5][6][16]

Flash Point 145 °C (293 °F) - closed cup [7][9][10]

pKa 0.77 (at 25 °C) [5][6][13]

logP (Octanol/Water) 0.901 [5][13]

Water Solubility Insoluble [5][6][13]

Solubility

Soluble in common organic

solvents like chloroform

(slightly), ethyl acetate

(slightly), and methanol

(slightly).[5][6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-aminobenzonitrile.

Spectroscopy Data Highlights

¹H NMR

Spectra available, with the signal for the amino

protons becoming broader in the presence of a

more basic cation.[4][12][17][18]

¹³C NMR
Spectra available from various sources.[4][11]

[19]

IR Spectroscopy
KBr disc, ATR-IR, and vapor phase IR spectra

are available.[4][11][20][21]

Mass Spectrometry
GC-MS data shows a top peak at m/z 118,

corresponding to the molecular ion.[11]
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Experimental Protocols
Detailed methodologies for the synthesis and reaction of 2-aminobenzonitrile are provided

below.

Synthesis Protocols
Method 1: Dehydration of 2-Aminobenzamide[22]

This chemo-selective method dehydrates the amide group of 2-aminobenzamide to a nitrile

without requiring protection of the amino group. Using phenylphosphonic dichloride in pyridine

gives a high yield.[22]

Reagents: 2-Aminobenzamide, Phenylphosphonic Dichloride, Pyridine, Ethanol.

Procedure:

Dissolve phenylphosphonic dichloride (15 mmol) in 10 mL of pyridine.

Heat the solution at 60 °C for 2 hours.

To this solution, add a separate solution of 2-aminobenzamide (15 mmol) dissolved in 10

mL of pyridine.

Allow the reaction to proceed for 24 hours at 60 °C.

After 24 hours, evaporate the reaction mixture in vacuo to obtain an oily product.

Redissolve the product in ethanol and evaporate the solvent. Repeat this ethanol washing

step three more times to purify the product. A yield of 96% is reported with this method.

[22]

Method 2: Reduction of 2-Nitrobenzonitrile[23]

This process describes the synthesis of 2-aminobenzonitrile by the reduction of 2-

nitrobenzonitrile using zinc dust in a hydrochloric acid medium.[23]
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Reagents: 2-Nitrobenzonitrile (7.4 g), Concentrated Hydrochloric Acid (56 g), Zinc Dust (14.7

g), Sodium Carbonate (5.8 g), Toluene (15 mL).

Procedure:

Charge a 250-mL 3-necked flask with concentrated hydrochloric acid and 2-

nitrobenzonitrile.

With vigorous stirring and cooling with cold water, add zinc dust portion-wise, ensuring the

reaction temperature does not exceed 20-30 °C.

After the addition is complete, stir the reaction mixture for an additional 20 minutes.

Cool the mixture to 5-10 °C and neutralize by adding sodium carbonate in portions over 5

minutes.

Extract the resulting oily layer (which solidifies) with toluene.

Separate the toluene solution and wash it with 5 mL of water.

Distill off the toluene. The residue can be further purified by vacuum distillation (boiling

point 120-121 °C at 15 mm Hg) to yield the final product (reported yield 95%).[23]

Reaction Protocol: Synthesis of Quinazoline-2,4(1H,3H)-
diones
2-Aminobenzonitrile is a precursor for synthesizing quinazoline-2,4(1H,3H)-diones, which are

valuable pharmaceutical intermediates, through a reaction with carbon dioxide.[24][25]

General Principle: The cyclization reaction between 2-aminobenzonitrile and CO₂ can be

catalyzed by various systems, including organic bases like 1,8-diazabicyclo[5.4.0]undec-7-

ene (DBU) and ionic liquids.[24][25]

Illustrative Procedure (based on principles described):

In a suitable pressure vessel, combine 2-aminobenzonitrile, a catalyst (e.g., DBU), and a

solvent (e.g., acetonitrile).
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Pressurize the vessel with carbon dioxide (e.g., 0.1 MPa).[25]

Heat the reaction mixture to a specified temperature (e.g., 60 °C) and stir for the required

duration.[25]

Monitor the reaction for completion using techniques like TLC.

Upon completion, cool the reactor, vent the CO₂, and process the mixture to isolate the

quinazoline-2,4(1H,3H)-dione product. This typically involves solvent removal and

purification by crystallization or chromatography.

Visualized Workflow: Synthesis and Application
The following diagram illustrates a common logical workflow for the preparation of 2-
aminobenzonitrile and its subsequent use as a building block in heterocyclic synthesis.

2-Nitrobenzonitrile

+ Zinc Dust
+ Hydrochloric Acid

Reduction

2-Aminobenzonitrile

+ Carbon Dioxide (CO₂)
+ Catalyst (e.g., DBU)

Cyclization

Quinazoline-2,4(1H,3H)-dione

Click to download full resolution via product page

Workflow for 2-aminobenzonitrile synthesis and reaction.

Safety and Handling
2-Aminobenzonitrile is classified as harmful and an irritant.[11]

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[14][26] It causes skin and

serious eye irritation and may cause respiratory irritation.[7][9][11][14][26] It may also cause

an allergic skin reaction.[11]
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Precautions: Handle in a well-ventilated area.[7][26] Use personal protective equipment,

including gloves, eye protection, and a dust mask.[26] Avoid breathing dust.[7][26] Wash

hands and any exposed skin thoroughly after handling.[9]

Storage: Store in a cool, dark, and dry place in a tightly sealed container under an inert

atmosphere.[5][6][13] Keep away from strong acids, bases, and oxidizing agents.[27]

This guide is intended for use by qualified professionals and should be supplemented with a

thorough review of the relevant Safety Data Sheet (SDS) before handling this chemical.[7][9]

[14][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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